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Introduction
Telomerase reverse transcriptase (TERT) is the catalytic subunit of the enzyme telomerase,

which is essential for maintaining telomere length at the ends of chromosomes.[1] In most

somatic cells, telomerase activity is very low or absent, leading to telomere shortening with

each cell division, a process associated with cellular aging.[1] However, in approximately 85%

of human cancers, telomerase is reactivated, allowing cancer cells to overcome replicative

senescence and achieve proliferative immortality.[1] This reactivation is often due to increased

expression of TERT.

The expression of TERT is tightly regulated by various signaling pathways, including the Wnt/β-

catenin and NF-κB pathways.[2][3] In the Wnt/β-catenin pathway, β-catenin can directly bind to

the TERT promoter to enhance its transcription.[4] TERT, in turn, can modulate Wnt signaling

by interacting with BRG1, a chromatin-remodeling protein, and acting as a co-factor in the β-

catenin transcriptional complex.[4][5] In the context of the NF-κB pathway, the p65 subunit can

regulate TERT expression, and TERT can form a complex with p65, influencing the

transcription of NF-κB target genes.

Given its critical role in cancer cell proliferation and survival, TERT is a significant target for

anti-cancer drug development. Accurate and reliable quantification of TERT mRNA expression

is crucial for understanding its regulation, assessing the efficacy of TERT-targeting therapies,

and for potential diagnostic and prognostic applications.[1] Quantitative real-time PCR (qPCR)
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is a highly sensitive and specific method for measuring mRNA levels, making it the gold

standard for TERT expression analysis.

These application notes provide a comprehensive guide to the analysis of TERT mRNA

expression using qPCR, including detailed experimental protocols, guidelines for data analysis

and presentation, and visual representations of the relevant signaling pathways and

experimental workflow.

Signaling Pathways Involving TERT
The regulation of TERT expression is complex and involves multiple signaling pathways. Below

are diagrams illustrating the interplay between TERT and the Wnt/β-catenin and NF-κB

signaling pathways.
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1. Cell Culture and Treatment

2. Total RNA Extraction

3. RNA Quality and Quantity Control

4. Reverse Transcription (cDNA Synthesis)

5. Quantitative PCR (qPCR)

6. Data Analysis (Relative Quantification)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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